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Compound of Interest

1-(2-Bromoethyl)pyrrolidine-2,5-
Compound Name:
dione

cat. No.: B1282867

An In-depth Look at 1-(2-Bromoethyl)pyrrolidine-
2,5-dione

For researchers and professionals in the field of drug development and chemical synthesis, a
thorough understanding of reactive intermediates is paramount. One such compound of
interest is 1-(2-Bromoethyl)pyrrolidine-2,5-dione. This document provides a concise
technical overview of its chemical identity, including its structure and formal nomenclature.

Chemical Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1-
(2-bromoethyl)pyrrolidine-2,5-dione[1]. This name systematically describes the molecule's
architecture.

The structure consists of a central five-membered ring, a pyrrolidine-2,5-dione, which is also
known as a succinimide ring. This core has two ketone groups on the second and fifth positions
of the pyrrolidine ring. A 2-bromoethyl group is attached to the nitrogen atom (position 1) of this
ring. The "2-bromoethyl" designation indicates a two-carbon ethyl chain where a bromine atom
is substituted on the second carbon, the one further from the point of attachment to the
nitrogen.
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The chemical formula for this compound is CeHsBrNO2[1][2]. The structure can also be
represented by the SMILES string O=C1CCC(=O)N1CCBr[1].

Key Chemical Data

For ease of reference and comparison, the fundamental chemical data for 1-(2-
Bromoethyl)pyrrolidine-2,5-dione are summarized in the table below.

Identifier Value

IUPAC Name 1-(2-bromoethyl)pyrrolidine-2,5-dione[1]
CAS Number 55943-72-1[1][2]

Molecular Formula CeHsBrNO2[1][2]

Molecular Weight 206.04 g/mol [1][2]

SMILES O=C1CCC(=O)N1CCBIr[1]

N-(2-Bromoethyl)succinimide, 1-Bromo-2-
Synonyms succinimidoethane, 2,5-Pyrrolidinedione, 1-(2-
bromoethyl)-[3]

It is important to note that a related but distinct compound is 1-(2-bromoethyl)-1H-pyrrole-2,5-
dione (CAS: 95212-17-2), which features a pyrrole (a five-membered aromatic ring with one
nitrogen) instead of a pyrrolidine (the saturated analog) ring[4][5]. This seemingly minor
difference results in a different molecular formula (CeHeBrNO2) and distinct chemical
properties[4][5]. Care must be taken to distinguish between these two structures in
experimental design and procurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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